Cas no 1266893-49-5 (3-4-(propan-2-yl)phenylpiperidin-2-one)

• Product Name: 3-4-(propan-2-yl)phenylpiperidin-2-one
• CAS No: 1266893-49-5
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• CID: 6368568
• PubChem ID: 82127203
• Update Time: 2025-05-25

3-4-(propan-2-yl)phenylpiperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-4-(propan-2-yl)phenylpiperidin-2-one
• 3-(4-isopropylphenyl)piperidin-2-one
• 2-Piperidinone, 3-[4-(1-methylethyl)phenyl]-
• 1266893-49-5
• EN300-11711768
• 3-[4-(propan-2-yl)phenyl]piperidin-2-one
• 3-(4-Propan-2-ylphenyl)piperidin-2-one

• Inchi： 1S/C14H19NO/c1-10(2)11-5-7-12(8-6-11)13-4-3-9-15-14(13)16/h5-8,10,13H,3-4,9H2,1-2H3,(H,15,16)
• InChI Key： WMQWARAWWGWKHT-UHFFFAOYSA-N
• SMILES： N1CCCC(C2=CC=C(C(C)C)C=C2)C1=O

Computed Properties

• Exact Mass: 217.146664230g/mol
• Monoisotopic Mass: 217.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.019±0.06 g/cm3(Predicted)
• Boiling Point: 394.4±31.0 °C(Predicted)
• pka: 16.24±0.40(Predicted)

Additional information on 3-4-(propan-2-yl)phenylpiperidin-2-one

Comprehensive Overview of 3-4-(propan-2-yl)phenylpiperidin-2-one (CAS No. 1266893-49-5): Properties, Applications, and Industry Insights

3-4-(propan-2-yl)phenylpiperidin-2-one (CAS No. 1266893-49-5) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This piperidin-2-one derivative, characterized by a propan-2-ylphenyl substitution, serves as a versatile intermediate in drug discovery and material science. Its molecular formula and precise stereochemistry make it valuable for designing targeted bioactive molecules, particularly in neurological and metabolic disorder research.

Recent studies highlight the compound’s potential in modulating enzyme inhibition pathways, aligning with the growing demand for precision medicine solutions. Researchers are exploring its role in developing next-generation therapeutics, especially for conditions like Parkinson’s disease and diabetes, where small-molecule modulators are critical. The isopropylphenyl moiety enhances lipophilicity, improving blood-brain barrier penetration—a key focus area in neuropharmacology.

From a synthetic chemistry perspective, CAS 1266893-49-5 exemplifies advancements in heterocyclic compound synthesis. Its piperidone core allows for diverse functionalization, enabling the creation of structure-activity relationship (SAR) libraries. This adaptability resonates with the pharmaceutical industry’s shift toward fragment-based drug design, a trending topic in AI-driven molecular optimization platforms.

Environmental and regulatory considerations are also shaping its applications. With increasing emphasis on green chemistry, manufacturers are optimizing synthetic routes for 3-4-(propan-2-yl)phenylpiperidin-2-one to reduce waste and energy consumption. This aligns with global sustainable development goals (SDGs), particularly in responsible chemical production—a frequently searched topic among ESG-focused investors.

Analytical characterization of this compound involves advanced techniques like LC-MS and NMR spectroscopy, addressing the industry’s need for high-purity intermediates. Quality control protocols for 1266893-49-5 often reference ICH guidelines, ensuring compliance with international standards—a critical concern for contract research organizations (CROs) and API manufacturers.

Market intelligence indicates rising demand for custom synthesis of such niche compounds, driven by orphan drug development and personalized medicine initiatives. Patent landscapes reveal strategic filings around piperidin-2-one derivatives, underscoring their commercial potential. For researchers querying "novel CNS drug scaffolds 2024" or "bioisosteres for drug design," this compound offers compelling investigative avenues.

In material science, the aromatic-piperidone hybrid structure contributes to developing organic semiconductors and photoactive materials. Its thermal stability and electron-delocalization properties are being studied for OLED applications—an area intersecting with renewable energy technologies, another high-traffic search topic.

Handling and storage recommendations for 3-4-(propan-2-yl)phenylpiperidin-2-one emphasize standard laboratory practices, with MSDS data available through certified suppliers. As with all fine chemicals, proper risk assessment protocols apply, though it doesn’t fall under restricted substance classifications—a distinction important for global supply chain transparency.

Future research directions may explore its catalytic applications or polymeric composites, reflecting cross-disciplinary innovation trends. The compound’s structure-property relationships continue to inspire publications in Q1 chemistry journals, making it a recurring subject in literature review searches by academics and industrial R&D teams alike.